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Compound of Interest

Compound Name: Dictamine

Cat. No.: B190991 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

challenges encountered during experiments involving Dictamnine-induced liver injury.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of Dictamnine-induced hepatotoxicity?

Dictamnine (DIC) induces hepatotoxicity primarily through metabolic activation in the liver.[1]

The furan moiety of Dictamnine is metabolized by cytochrome P450 enzymes, particularly

CYP3A4, into a reactive epoxide intermediate.[2][3][4] This reactive metabolite can covalently

bind to cellular proteins and deplete hepatic glutathione (GSH), a key antioxidant.[1][3] The

exhaustion of GSH leads to increased oxidative stress, characterized by the downregulation of

antioxidant enzymes such as superoxide dismutase (SOD), catalase (CAT), and glutathione

peroxidase 1 (GPx-1).[5][6] This cascade of events ultimately results in hepatocyte apoptosis,

lipid metabolism disorders, and liver injury.[5][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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